2-Chloro-3,5-dibromobenzotrifluoride
Overview
Description
“2-Chloro-3,5-dibromobenzotrifluoride” is a chemical compound with the molecular formula C7H2Br2ClF3 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of “2-Chloro-3,5-dibromobenzotrifluoride” consists of a benzene ring with two bromine atoms, one chlorine atom, and a trifluoromethyl group attached to it .Scientific Research Applications
-
Organic Chemistry
- Application : 2-Chloro-3,5-dibromobenzotrifluoride is used as a precursor in the synthesis of 2,4-dichloro-3,5-difluorobenzoic acid . This compound is a valuable intermediate for the synthesis of medicines, including antibacterials .
- Method : The synthesis involves a reaction sequence starting from the commercially available 4-chloro-3,5-difluorobenzonitrile. The sequence includes nitration, selective reduction, diazotisation, and chlorination .
- Results : The synthesis resulted in a good yield of 2,4-dichloro-3,5-difluorobenzoic acid .
-
Food Analytical Methods
- Application : 4-chloro-3,5-dinitrobenzotrifluoride (CNBF), a derivative of 2-Chloro-3,5-dibromobenzotrifluoride, is used in ultrahigh-performance liquid chromatography tandem mass spectrometry for the determination of 20 free amino acids in Chinese jujube date .
- Method : The MS/MS conditions, choice of mobile phase, the extraction process, and matrix effects were studied with a view to a method of optimization .
- Results : The limits of detection for measurement of the amino acids ranged from 0.8 to 600.0 μg L −1. The correlation coefficients (r 2 ≥\u20090.9947) indicated good correlation between the concentrations of amino acids and the peak areas for the CNBF-derivatives .
Safety And Hazards
Future Directions
properties
IUPAC Name |
1,5-dibromo-2-chloro-3-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Br2ClF3/c8-3-1-4(7(11,12)13)6(10)5(9)2-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPISBIZKLWHNPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(F)(F)F)Cl)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Br2ClF3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00648608 |
Source
|
| Record name | 1,5-Dibromo-2-chloro-3-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00648608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3,5-dibromobenzotrifluoride | |
CAS RN |
1027512-27-1 |
Source
|
| Record name | 1,5-Dibromo-2-chloro-3-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00648608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethanesulfonic acid, 2-[(4-formylphenyl)methylamino]-, sodium salt](/img/structure/B1593048.png)
![[1-(Aminomethyl)cyclopropyl]methanol](/img/structure/B1593053.png)
